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Introduction

Piperonyl acetate, identified by CAS number 326-61-4, is an ester recognized for its
applications in the fragrance, flavor, and pest control industries.[1] Chemically, it is the acetate
ester of piperonyl alcohol and is classified as a member of the benzodioxole family.[2] This
document provides a comprehensive technical overview of its chemical and physical
properties, synthesis, reactivity, and toxicological profile, intended for a scientific audience.

Chemical Identity

o |[UPAC Name: 1,3-benzodioxol-5-ylmethyl acetate[2]

e Synonyms: Heliotropyl acetate, Acetic Acid Piperonyl Ester, 3,4-Methylenedioxybenzyl
Acetate[1][3][4]

e Molecular Formula: C1oH1004[1][2][3][5]
» Molecular Weight: 194.18 g/mol [2][3][6][7]

Physicochemical Properties

Piperonyl acetate is a colorless to pale yellow oily liquid.[1][2][3] It is characterized by a very
sweet, light, floral-fruity odor, often with cherry or strawberry-like undertones.[3][8] It is stable
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under normal conditions and combustible.[3]

Table 1: Physical and Chemical Properties of Piperonyl Acetate

Property Value Reference(s)
CAS Number 326-61-4 [1][2][3]
FEMA Number 2912 [1][3][6]
EC Number 206-312-5 [6]
Appearance C.:olf)rless to pale yellow oily 12102]
liquid
Melting Point 51°C [2][3]
Boiling Point 150-151 °C at 10 mmHg [2][3][9][10]
Density 1.227 g/mL at 25 °C [3B197[11]
Refractive Index (n20/D) 1.5265 [3B][9][11]
Flash Point >100 °C (>212 °F) [12][13]
Solubility Insoluble in water [2][14]
LogP 1.68 [3]

Vapor Pressure

0.138 - 39.5 Pa at 20-75 °C

[3]

Synthesis and Reactivity

Synthesis

Piperonyl acetate can be prepared through several methods. A common laboratory and

industrial synthesis involves the acetylation of piperonyl alcohol.[3] Another documented

method is the reaction of 5-chloromethyl-1,3-benzodioxole with sodium acetate.[5]
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Synthesis of Piperonyl Acetate
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Caption: General workflow for the synthesis of Piperonyl Acetate via acetylation.

Reactivity Profile

As an ester, piperonyl acetate reacts with acids to liberate heat, alcohols, and acids.[3][14]
Vigorous, exothermic reactions can occur with strong oxidizing acids.[3][14] Interaction with
caustic solutions also generates heat. Mixing esters like piperonyl acetate with alkali metals or
hydrides can generate flammable hydrogen gas.[3][14]

Toxicology and Safety

The safety of piperonyl acetate has been evaluated for its use as a fragrance and flavoring
agent. It is classified as harmful if swallowed and may cause an allergic skin reaction.[3][13][15]

Table 2: Acute Toxicity Data for Piperonyl Acetate

Test Species Route Value Reference(s)
LD50 Rat Oral 2.1 g/kg [3]
LD50 Rabbit Dermal > 5 g/kg [3]

Hazard and Precautionary Statements
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GHS Pictogram: GHS07 (Exclamation Mark)[3]

Signal Word: Warning[3][15]

Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction)
[3][15]

Precautionary Statements: P261, P264, P270, P280, P301+P312, P302+P352[3]

Handling and Personal Protective Equipment (PPE)

Standard laboratory safety protocols should be followed. This includes wearing protective
gloves, safety goggles with side-shields, and ensuring adequate ventilation.[16] Contaminated
work clothing should not be allowed out of the workplace.[16] In case of skin contact, wash with
plenty of water. If swallowed, seek medical help.[16]

Metabolism

In vivo studies have shed light on the metabolic fate of piperonyl acetate. The primary
metabolic pathway involves hydrolysis of the ester bond, followed by oxidation. A study in
rabbits showed that after oral administration, piperonyl acetate is hydrolyzed to piperonyl
alcohol.[17] This alcohol is then oxidized to piperonylic acid. Both the acid and the parent
alcohol are subsequently excreted, primarily as glucuronic acid conjugates.[17] Piperonylic acid
was found to be the major metabolite, accounting for 58% of the administered dose.[17]
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Caption: Proposed metabolic pathway of Piperonyl Acetate in mammals.

Experimental Protocols
Synthesis of Piperonyl Acetate from 5-chloromethyl-1,3-
benzodioxole

This protocol is adapted from a documented synthetic method.[5]

Materials:
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e 5-chloromethyl-1,3-benzodioxole

e Sodium Acetate (CH3zCOONa), 99%

o Deionized Water (H20)

o 2L reaction flask with agitation and heating capabilities

» Nitrogen (N2) gas source

Procedure:

o Charge the 2L flask with 144.2 g (1.7 moles) of sodium acetate and 365 mL of water.[5]

o Begin agitation and heat the mixture to a target temperature of 80-85 °C under a nitrogen
atmosphere.[5]

e Once the target temperature is reached, begin the drop-wise addition of the crude 5-
chloromethyl-1,3-benzodioxole product into the flask. The addition should be controlled over
a period of 2 hours.[5]

» After the addition is complete, allow the mixture to continue reacting at 80-85 °C for an
additional 2 hours to ensure the reaction goes to completion.[5]

e Upon completion, the reaction mixture can be cooled, and the piperonyl acetate product
can be isolated and purified using standard organic chemistry techniques such as extraction
and distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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